![molecular formula C16H26N2O B5636791 1-ethyl-4-(4-methoxy-2,3-dimethylbenzyl)piperazine](/img/structure/B5636791.png)
1-ethyl-4-(4-methoxy-2,3-dimethylbenzyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-ethyl-4-(4-methoxy-2,3-dimethylbenzyl)piperazine, also known as EMDP, is a piperazine derivative that has been widely studied for its potential use in the field of medicinal chemistry. EMDP is a structural analogue of the well-known compound MDMA (3,4-methylenedioxymethamphetamine), which is commonly referred to as ecstasy. However, unlike MDMA, EMDP has not been associated with recreational use and has only been studied in the context of scientific research.
Mechanism of Action
The exact mechanism of action of 1-ethyl-4-(4-methoxy-2,3-dimethylbenzyl)piperazine is not fully understood, but it is believed to involve the modulation of several neurotransmitter systems in the brain. This compound has been shown to increase the levels of serotonin, dopamine, and norepinephrine in the brain, which are all neurotransmitters that are involved in the regulation of mood and behavior. Additionally, this compound has been shown to have an affinity for several receptors in the brain, including the serotonin transporter and the dopamine transporter, which are involved in the reuptake of these neurotransmitters.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in animal models. Studies have shown that this compound can increase the levels of certain neurotransmitters in the brain, as well as increase the activity of certain enzymes that are involved in the metabolism of these neurotransmitters. Additionally, this compound has been shown to have anxiolytic effects in animal models, suggesting that it may be useful for the treatment of anxiety disorders.
Advantages and Limitations for Lab Experiments
One advantage of using 1-ethyl-4-(4-methoxy-2,3-dimethylbenzyl)piperazine in laboratory experiments is that it is relatively easy to synthesize and purify, making it a cost-effective compound for research purposes. Additionally, this compound has been shown to have a similar mechanism of action to other antidepressant drugs, making it a potentially useful tool for studying the neurobiology of depression and anxiety disorders. However, one limitation of using this compound in laboratory experiments is that its effects in humans are not fully understood, and there is limited clinical data available on its safety and efficacy.
Future Directions
There are several potential future directions for research on 1-ethyl-4-(4-methoxy-2,3-dimethylbenzyl)piperazine. One area of interest is its potential use as a drug for the treatment of depression and anxiety disorders. Additional studies are needed to determine the safety and efficacy of this compound in humans, as well as to identify the optimal dosing and administration schedule for this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound in the brain, as well as its potential interactions with other drugs and neurotransmitter systems. Overall, this compound represents a promising area of research in the field of medicinal chemistry, with potential applications in the treatment of several psychiatric disorders.
Synthesis Methods
1-ethyl-4-(4-methoxy-2,3-dimethylbenzyl)piperazine can be synthesized using a variety of methods, including the reaction of 1-ethylpiperazine with 4-methoxy-2,3-dimethylbenzyl chloride in the presence of a base such as potassium carbonate. Other methods involve the use of different reagents and catalysts, but the overall process typically involves several steps of purification and isolation to obtain a pure product.
Scientific Research Applications
1-ethyl-4-(4-methoxy-2,3-dimethylbenzyl)piperazine has been studied for a variety of potential applications in the field of medicinal chemistry. One area of interest is its potential use as a drug for the treatment of depression and anxiety disorders. This compound has been shown to have a similar mechanism of action to other antidepressant drugs, such as selective serotonin reuptake inhibitors (SSRIs), by increasing the levels of certain neurotransmitters in the brain. Additionally, this compound has been shown to have anxiolytic effects in animal models, suggesting that it may be useful for the treatment of anxiety disorders.
properties
IUPAC Name |
1-ethyl-4-[(4-methoxy-2,3-dimethylphenyl)methyl]piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H26N2O/c1-5-17-8-10-18(11-9-17)12-15-6-7-16(19-4)14(3)13(15)2/h6-7H,5,8-12H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OIGHSEFCSGBMCJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)CC2=C(C(=C(C=C2)OC)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H26N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.